![molecular formula C6H9N3O2 B3327442 1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione CAS No. 34386-72-6](/img/structure/B3327442.png)
1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione
Overview
Description
“1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione” is a chemical compound with the molecular formula C6H10ClN3O3 . It is also known as "1-(2-Aminoethyl)pyrimidine-2,4,6(1h,3h,5H)-trione hydrochloride" .
Molecular Structure Analysis
The molecular weight of “1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione” is 207.61 . The compound contains six carbon atoms, ten hydrogen atoms, one chlorine atom, three nitrogen atoms, and three oxygen atoms .Scientific Research Applications
Synthesis and Structural Diversity
Facile Construction and Diversity : The synthesis of pyrimido[4,5-d]pyrimidin-2,4-dione ring systems from 6-amino-1,3-dimethylpyrimidine-2,4(1H,3H)-dione demonstrates the structural diversity achievable with pyrimidine derivatives (Hamama et al., 2012).
Innovative Synthesis Methods : A novel synthesis method for pyrido[2,3-d]pyrimidine-2,4(1H,3H)-diones showcases the adaptability of pyrimidine derivatives and their varied biopharmaceutical properties (Jatczak et al., 2014).
Antimicrobial Properties : Pyrimidine-2,4(1H,3H)-diones exhibit potential as antimicrobial agents, highlighting their importance in medicinal chemistry and drug discovery (Sharma et al., 2011; Sharma et al., 2012).
Chemical Properties and Applications
Chemical Synthesis Techniques : Innovative synthesis techniques, like one-pot procedures, enhance the efficiency of creating pyrimido[4,5-d]pyrimidine-2,4-(1H,3H,5H,8H)-dione derivatives, showcasing the chemical versatility of pyrimidine compounds (Bazgir et al., 2008).
Supramolecular Assemblies : Pyrimidine derivatives serve as suitable ligands in supramolecular chemistry, enabling the formation of complex hydrogen-bonded assemblies (Fonari et al., 2004).
Optical and Nonlinear Optical Applications : Pyrimidine-based bis-uracil derivatives show promise in optical and nonlinear optical applications, underlining their potential in materials science (Mohan et al., 2020).
properties
IUPAC Name |
1-(2-aminoethyl)pyrimidine-2,4-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2/c7-2-4-9-3-1-5(10)8-6(9)11/h1,3H,2,4,7H2,(H,8,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPNNMAWXXJIGMU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)NC1=O)CCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Aminoethyl)pyrimidine-2,4(1H,3H)-dione |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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